Cas no 2228300-34-1 (1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine)

• Product Name: 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine
• CAS No: 2228300-34-1
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 6386138
• PubChem ID: 165971638
• Update Time: 2025-06-08

1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine
• EN300-1735141
• 1-[(4-fluoro-1H-indol-3-yl)methyl]cyclopropan-1-amine
• 2228300-34-1

• Inchi： 1S/C12H13FN2/c13-9-2-1-3-10-11(9)8(7-15-10)6-12(14)4-5-12/h1-3,7,15H,4-6,14H2
• InChI Key： DACZCOHSTDSAPS-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1C(=CN2)CC1(CC1)N

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.8Ų

Additional information on 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228300-34-1 and Product Name: 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine

The compound with the CAS number 2228300-34-1 and the product name 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug discovery and development. The presence of a fluoro-substituted indole moiety and a cyclopropane ring makes this compound a promising candidate for further investigation, particularly in the context of modulating biological pathways relevant to human health.

Recent research in medicinal chemistry has highlighted the importance of structural motifs such as indoles and cyclopropanes in designing novel therapeutic agents. Indole derivatives, in particular, have been extensively studied for their wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a fluoro group at the 4-position of the indole ring further enhances the pharmacological profile of these compounds by improving metabolic stability and binding affinity to biological targets. This modification is particularly relevant in the development of small-molecule inhibitors targeting enzymes and receptors involved in disease pathogenesis.

The cyclopropane ring present in this compound is another key structural feature that contributes to its unique chemical and pharmacological properties. Cyclopropanes are known for their high reactivity due to the strain within the three-membered ring, which can be exploited to enhance interactions with biological targets. In addition, cyclopropane-containing compounds have shown promise in various therapeutic areas, including antiviral and anti-inflammatory treatments. The combination of an indole scaffold with a cyclopropane moiety in 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine suggests potential synergistic effects that could lead to novel therapeutic interventions.

Current research efforts are focused on exploring the pharmacological potential of this compound through both computational modeling and experimental validation. Computational studies have indicated that the fluoro-substituted indole moiety may enhance binding affinity to specific protein targets by optimizing hydrogen bonding interactions and hydrophobic effects. Additionally, the cyclopropane ring is predicted to contribute to favorable pharmacokinetic properties, such as improved oral bioavailability and reduced metabolic clearance. These predictions are supported by preliminary experimental data demonstrating promising activity in vitro against certain disease-relevant targets.

In vitro studies have been conducted to evaluate the biological activity of 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine using various cell-based assays. These assays have revealed significant activity against targets associated with inflammation, cancer, and neurodegenerative diseases. Notably, the compound has shown potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammatory responses. Furthermore, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases involved in cancer progression, making it a potential lead for further development.

The structural features of this compound also make it an attractive scaffold for derivative design. By modifying either the indole or cyclopropane moieties, or introducing additional functional groups, researchers can fine-tune its pharmacological properties to achieve desired therapeutic outcomes. For instance, further exploration of fluorinated analogs could lead to compounds with enhanced selectivity and reduced side effects. Similarly, modifications to the cyclopropane ring could optimize interactions with specific biological targets while maintaining favorable pharmacokinetic profiles.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry. The synthesis of complex molecules like 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine requires sophisticated methodologies that ensure high yield, purity, and scalability. Recent innovations in synthetic techniques have enabled more efficient access to such intricate structures, facilitating rapid progress in drug discovery programs. The ability to synthesize fluorinated indole derivatives and cyclopropane-containing compounds with high precision has opened new avenues for developing next-generation therapeutics.

As interest in targeted therapies continues to grow, compounds like 1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine are expected to play a crucial role in addressing unmet medical needs. The unique combination of structural elements—namely the fluoro-substituted indole and cyclopropane ring—positions this molecule as a valuable tool for researchers exploring novel therapeutic strategies. Ongoing studies aim to elucidate its mechanism of action and optimize its pharmacological profile through structural modifications and preclinical testing.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique chemical properties make it suitable for exploring new frontiers in drug design, such as modulating protein-protein interactions or enhancing drug delivery systems. By leveraging cutting-edge technologies like structure-based drug design and high-throughput screening, researchers can accelerate the discovery process and bring innovative treatments to patients more quickly.

In conclusion,1-(4-fluoro-1H-indol-3-yl)methylcyclopropan-1-amine, characterized by its CAS number 2228300-34-1, represents a significant advancement in medicinal chemistry with promising applications across multiple therapeutic areas. Its unique structural features—comprising a fluoro-substituted indole moiety and a cyclopropane ring—endow it with distinctive chemical and pharmacological properties that make it a compelling candidate for further investigation. As research progresses, this compound is poised to contribute significantly to the development of novel therapeutic agents that address critical unmet medical needs.